Cas no 1261807-49-1 (4-(2-Bromo-3-methylbenzoyl)pyridine)
4-(2-Bromo-3-methylbenzoyl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 4-(2-Bromo-3-methylbenzoyl)pyridine
-
- Inchi: 1S/C13H10BrNO/c1-9-3-2-4-11(12(9)14)13(16)10-5-7-15-8-6-10/h2-8H,1H3
- InChI Key: LXSLIYSWVCEOSD-UHFFFAOYSA-N
- SMILES: BrC1=C(C)C=CC=C1C(C1C=CN=CC=1)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 250
- XLogP3: 3.3
- Topological Polar Surface Area: 30
4-(2-Bromo-3-methylbenzoyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010004076-250mg |
4-(2-Bromo-3-methylbenzoyl)pyridine |
1261807-49-1 | 97% | 250mg |
475.20 USD | 2021-07-06 | |
| Alichem | A010004076-500mg |
4-(2-Bromo-3-methylbenzoyl)pyridine |
1261807-49-1 | 97% | 500mg |
831.30 USD | 2021-07-06 | |
| Alichem | A010004076-1g |
4-(2-Bromo-3-methylbenzoyl)pyridine |
1261807-49-1 | 97% | 1g |
1,579.40 USD | 2021-07-06 |
4-(2-Bromo-3-methylbenzoyl)pyridine Related Literature
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
Additional information on 4-(2-Bromo-3-methylbenzoyl)pyridine
Introduction to 4-(2-Bromo-3-methylbenzoyl)pyridine (CAS No. 1261807-49-1)
4-(2-Bromo-3-methylbenzoyl)pyridine, identified by its Chemical Abstracts Service (CAS) number 1261807-49-1, is a significant compound in the realm of pharmaceutical and chemical research. This heterocyclic derivative combines a pyridine core with a benzoyl group substituted at the 2-position of a brominated and methylated aromatic ring. Its unique structural features make it a valuable intermediate in the synthesis of various biologically active molecules, particularly in the development of novel therapeutic agents.
The molecular structure of 4-(2-Bromo-3-methylbenzoyl)pyridine consists of a pyridine ring linked to a benzoyl moiety, where the benzene ring is substituted with a bromine atom at the 2-position and a methyl group at the 3-position. This substitution pattern imparts distinct electronic and steric properties to the molecule, influencing its reactivity and potential biological interactions. The presence of both bromine and methyl groups enhances its utility as a building block in organic synthesis, allowing for further functionalization through various chemical reactions.
In recent years, 4-(2-Bromo-3-methylbenzoyl)pyridine has garnered attention in academic and industrial research due to its role as a key intermediate in the synthesis of pharmacologically relevant compounds. Its structural motif is particularly relevant in the development of small-molecule inhibitors targeting specific biological pathways. For instance, derivatives of this compound have been explored as potential modulators of enzyme activity, particularly in the context of kinases and other signaling proteins.
One of the most compelling aspects of 4-(2-Bromo-3-methylbenzoyl)pyridine is its versatility in medicinal chemistry. The brominated aromatic ring provides a handle for palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are widely used to construct complex molecular architectures. Additionally, the pyridine nitrogen can serve as a site for hydrogen bonding or coordination interactions with biological targets, enhancing the binding affinity of derived compounds.
Recent studies have highlighted the potential of 4-(2-Bromo-3-methylbenzoyl)pyridine in the development of antiviral and anticancer agents. For example, researchers have utilized this compound as a scaffold to design molecules that interfere with viral replication by inhibiting essential enzymes or proteins. The bromine substituent has been shown to improve metabolic stability, while the methyl group contributes to optimal pharmacokinetic properties. These features make it an attractive candidate for further optimization into lead compounds.
The synthesis of 4-(2-Bromo-3-methylbenzoyl)pyridine typically involves multi-step organic transformations starting from readily available precursors. A common synthetic route includes the bromination and methylation of an appropriate benzoylated pyridine derivative followed by purification steps to isolate the desired product. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research applications.
In conclusion, 4-(2-Bromo-3-methylbenzoyl)pyridine (CAS No. 1261807-49-1) represents a promising intermediate in pharmaceutical chemistry due to its structural versatility and functional attributes. Its role in synthesizing biologically active molecules underscores its importance in drug discovery efforts aimed at addressing various diseases. As research continues to uncover new applications for this compound, its significance in medicinal chemistry is likely to grow further.
1261807-49-1 (4-(2-Bromo-3-methylbenzoyl)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)